Cas no 335153-23-6 (2-(2-Formyl-4-nitrophenoxy)hexanoic Acid Methyl Ester)

• Product Name: 2-(2-Formyl-4-nitrophenoxy)hexanoic Acid Methyl Ester
• CAS No: 335153-23-6
• MF: C₁₄H₁₇NO₆
• MW: 295.287884473801
• MDL: MFCD20485922
• CID: 1059030
• PubChem ID: 11289420
• Update Time: 2025-11-04

2-(2-Formyl-4-nitrophenoxy)hexanoic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• 2-(2-Formyl-4-nitrophenoxy)hexanoic Acid Methyl Ester
• METHYL 2-(2-FORMYL-4-NITROPHENOXY)HEXANOATE
• 335153-23-6
• methyl2-(2-formyl-4-nitrophenoxy)hexanoate
• SCHEMBL6459325
• 2-(2-Formyl-4-Nitrophenoxy)-Hexanoate
• CS-13802
• DB-255174
• AKOS027447787
• CS-M1126

• MDL： MFCD20485922
• Inchi： 1S/C14H17NO6/c1-3-4-5-13(14(17)20-2)21-12-7-6-11(15(18)19)8-10(12)9-16/h6-9,13H,3-5H2,1-2H3
• InChI Key： ACIKBKLWSJKUBS-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1C=O)[N+](=O)[O-])C(C(=O)OC)CCCC

Computed Properties

• Exact Mass: 295.10558726g/mol
• Monoisotopic Mass: 295.10558726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 98.4Ų

Experimental Properties

• Density: 1.231±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.014 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on 2-(2-Formyl-4-nitrophenoxy)hexanoic Acid Methyl Ester

Comprehensive Overview of 2-(2-Formyl-4-nitrophenoxy)hexanoic Acid Methyl Ester (CAS No. 335153-23-6)

2-(2-Formyl-4-nitrophenoxy)hexanoic Acid Methyl Ester (CAS No. 335153-23-6) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and pharmaceutical research. This ester derivative, characterized by its unique formyl and nitrophenoxy functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular structure, which includes a hexanoic acid methyl ester backbone, makes it particularly valuable for applications requiring precise chemical modifications.

In recent years, the demand for high-purity intermediates like 2-(2-Formyl-4-nitrophenoxy)hexanoic Acid Methyl Ester has surged, driven by advancements in drug discovery and material science. Researchers are increasingly exploring its potential in catalysis and polymer chemistry, where its reactive sites enable tailored functionalization. The compound's CAS No. 335153-23-6 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

One of the most discussed topics in the context of 2-(2-Formyl-4-nitrophenoxy)hexanoic Acid Methyl Ester is its role in green chemistry. As industries shift toward sustainable practices, this compound's potential for low-waste synthesis and biodegradability has become a focal point. Questions such as "How can 335153-23-6 be used in eco-friendly processes?" or "What are the synthetic routes for this ester?" are commonly encountered in search queries, highlighting its alignment with environmental trends.

The compound's spectroscopic properties, including its NMR and IR spectra, are well-documented, aiding in its identification and quality control. Analytical techniques like HPLC and mass spectrometry are often employed to ensure its purity, a critical factor for pharmaceutical-grade applications. The methyl ester moiety further enhances its solubility, making it suitable for diverse reaction conditions.

From a commercial perspective, 2-(2-Formyl-4-nitrophenoxy)hexanoic Acid Methyl Ester is available through specialized chemical suppliers, with stringent quality certifications to meet research and industrial standards. Its storage stability and handling precautions are frequently addressed in technical datasheets, ensuring safe usage in laboratories. The compound's CAS No. 335153-23-6 serves as a universal identifier, streamlining procurement and regulatory compliance.

In summary, 2-(2-Formyl-4-nitrophenoxy)hexanoic Acid Methyl Ester (CAS No. 335153-23-6) represents a critical building block in modern chemistry, bridging the gap between theoretical research and practical applications. Its multifaceted utility, combined with its alignment with sustainability goals, ensures its continued prominence in scientific discourse.